Cas no 16817-90-6 (2-Amino-N-cyclohexylacetamide)

• Product Name: 2-Amino-N-cyclohexylacetamide
• CAS No: 16817-90-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD06658306
• CID: 50544
• PubChem ID: 408592
• Update Time: 2025-09-28

2-Amino-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclohexylacetamide
• 2-AMINO-N-CYCLOHEXYL-ACETAMIDE
• Glycin-cyclohexylamid
• glycine cyclohexylamide
• Gly-cyclohexylamid
• Glycylaminocyclohexan
• H-Gly-NH-cyclohexyl
• Acetamide, 2-amino-N-cyclohexyl-
• FT-0738948
• A882187
• 2-amino-n-(cyclohexyl)-acetamide
• AS-30166
• SB34168
• MQLOXQXPTSLRTG-UHFFFAOYSA-N
• SCHEMBL269018
• AKOS000188047
• N-cyclohexyl glycinamide
• Acetamide,2-amino-N-cyclohexyl-,hydrochloride(1:1)
• BB 0258326
• 16817-90-6
• MFCD06658306
• EN300-145007
• 2-Amino-N-cyclohexylacetamide, AldrichCPR

• MDL： MFCD06658306
• Inchi： 1S/C8H16N2O/c9-6-8(11)10-7-4-2-1-3-5-7/h7H,1-6,9H2,(H,10,11)
• InChI Key： MQLOXQXPTSLRTG-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1CCCCC1

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.48520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-cyclohexylacetamide

2-Amino-N-cyclohexylacetamide (CAS No. 16817-90-6): An Overview of Its Properties, Applications, and Recent Research

2-Amino-N-cyclohexylacetamide (CAS No. 16817-90-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes an amine group and a cyclohexyl ring attached to an acetamide moiety. Its chemical formula is C₈H₁₅NO₂, and it has a molecular weight of 153.21 g/mol.

The physical properties of 2-Amino-N-cyclohexylacetamide are notable for its white crystalline appearance and its solubility in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties make it an ideal candidate for various chemical reactions and biological assays. The compound is stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases.

In the realm of chemical synthesis, 2-Amino-N-cyclohexylacetamide serves as a valuable building block for the preparation of more complex molecules. Its amine and acetamide functionalities can be readily modified through various chemical reactions, such as acylation, alkylation, and condensation. This versatility has led to its use in the synthesis of pharmaceutical intermediates, agrochemicals, and other fine chemicals.

One of the key areas where 2-Amino-N-cyclohexylacetamide has gained significant attention is in the field of medicinal chemistry. Recent research has explored its potential as a precursor for the development of novel drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry reported that a series of N-substituted derivatives of 2-Amino-N-cyclohexylacetamide demonstrated potent anti-inflammatory activity in both in vitro and in vivo models.

Beyond its medicinal applications, 2-Amino-N-cyclohexylacetamide has also been investigated for its potential in biotechnology. Researchers have explored its use as a substrate for enzymatic reactions and as a ligand for metal complexes with catalytic activity. A recent study published in the Journal of Biotechnology highlighted the use of this compound as a substrate for lipase-catalyzed reactions, demonstrating its efficiency in producing high-value chiral compounds.

The environmental impact of 2-Amino-N-cyclohexylacetamide is another important consideration. While it is generally considered safe for use in laboratory settings, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies have shown that this compound is biodegradable under aerobic conditions, making it a more environmentally friendly option compared to some other organic compounds.

In conclusion, 2-Amino-N-cyclohexylacetamide (CAS No. 16817-90-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structure and versatile reactivity make it an invaluable tool for researchers and chemists alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.